molecular formula C16H11Cl2F2NO3 B2786363 {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate CAS No. 1794916-16-7

{[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate

Cat. No. B2786363
CAS RN: 1794916-16-7
M. Wt: 374.16
InChI Key: OXWAWTOOZVHNPN-UHFFFAOYSA-N
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Description

The topic of '{[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate' is a synthetic compound that has gained significant attention in scientific research. This compound is commonly referred to as DCMF and is used in various research applications due to its unique properties.

Mechanism of Action

The mechanism of action of DCMF involves the covalent modification of a specific amino acid residue on the target protein. This modification disrupts the protein-protein interaction, which can lead to changes in cellular signaling pathways and ultimately affect cellular function.
Biochemical and Physiological Effects:
DCMF has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that DCMF can inhibit the growth of cancer cells, suggesting that it may have potential as an anticancer agent. Additionally, DCMF has been shown to modulate the activity of certain enzymes, which could have implications for the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DCMF in lab experiments is its selectivity for a specific protein target. This selectivity allows researchers to study the function of that protein in isolation, which can provide valuable insights into cellular signaling pathways. However, one limitation of using DCMF is that it requires careful attention to detail during the synthesis process to ensure the purity and yield of the final product.

Future Directions

There are several future directions for research involving DCMF. One potential area of research is the development of DCMF-based therapeutics for the treatment of cancer and metabolic disorders. Additionally, further studies could be conducted to better understand the mechanism of action of DCMF and its effects on cellular signaling pathways. Finally, the synthesis of DCMF could be optimized to improve the yield and purity of the final product.
Conclusion:
In conclusion, DCMF is a synthetic compound that has gained significant attention in scientific research due to its unique properties. The synthesis method involves a multistep process that requires careful attention to detail to ensure the purity and yield of the final product. DCMF has been used in various research applications, including as a chemical probe for the study of protein-protein interactions. Its mechanism of action involves the covalent modification of a specific amino acid residue on the target protein, which can lead to changes in cellular signaling pathways. DCMF has several advantages and limitations for lab experiments, and there are several future directions for research involving this compound.

Synthesis Methods

The synthesis of DCMF involves the reaction of 2,5-dichlorobenzoic acid with 2,4-difluorobenzylamine to form the intermediate compound. This intermediate compound is then reacted with methyl chloroformate to form the final product, DCMF. The synthesis of DCMF is a multistep process that requires careful attention to detail to ensure the purity and yield of the final product.

Scientific Research Applications

DCMF has been used in various research applications due to its unique properties. One of the primary applications of DCMF is as a chemical probe for the study of protein-protein interactions. DCMF has been shown to selectively bind to a specific protein, which makes it an excellent tool for studying the function of that protein in biological systems.

properties

IUPAC Name

[2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 2,5-dichlorobenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H11Cl2F2NO3/c17-10-2-4-13(18)12(5-10)16(23)24-8-15(22)21-7-9-1-3-11(19)6-14(9)20/h1-6H,7-8H2,(H,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OXWAWTOOZVHNPN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1F)F)CNC(=O)COC(=O)C2=C(C=CC(=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H11Cl2F2NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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